(Benzylsulfanyl)acetonitrile

Specification

• CAS No.: 17377-30-9
• Molecular Formula: C9H9NS
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 2-benzylsulfanylacetonitrile
• Standard InChI: InChI=1S/C9H9NS/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,7-8H2
• Standard InChI Key: LMQUKUCRNPUBOF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSCC#N
• Canonical SMILES: C1=CC=C(C=C1)CSCC#N

Introduction

Synthesis and Applications

Nitriles, such as acetonitrile, are widely used in organic synthesis due to their versatility in forming various functional groups. The presence of a benzylsulfanyl group could enhance the compound's reactivity in certain reactions, potentially leading to applications in pharmaceutical or material science fields.

Safety and Handling

Nitriles, in general, require careful handling due to their potential toxicity. For example, phenylacetonitrile is known to be hazardous if inhaled, swallowed, or absorbed through the skin. It is crucial to handle (Benzylsulfanyl)acetonitrile with caution and follow proper safety protocols.

Research Findings and Potential Applications

While specific research findings on (Benzylsulfanyl)acetonitrile are not available, related compounds like benzenesulfonamides have shown promise in anticancer and antimicrobial applications. The benzylsulfanyl moiety might contribute to similar biological activities, warranting further investigation.

Future Research Directions

• Synthesis and Characterization: Developing efficient synthesis methods for (Benzylsulfanyl)acetonitrile and characterizing its chemical and physical properties.

• Biological Activity: Investigating the potential biological activities of (Benzylsulfanyl)acetonitrile, including anticancer and antimicrobial effects.

• Safety and Toxicity: Conducting thorough safety assessments to understand the compound's toxicity profile and handling requirements.